3-(4-methoxybenzamido)-N-(2-methoxyethyl)-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)benzamide

• IUPAC Name: 3-[(4-methoxybenzoyl)amino]-N-(2-methoxyethyl)-4-(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)benzamide
• InChI: InChI=1S/C29H32N4O5/c1-37-13-12-30-28(35)21-8-11-26(24(15-21)31-29(36)20-6-9-23(38-2)10-7-20)32-16-19-14-22(18-32)25-4-3-5-27(34)33(25)17-19/h3-11,15,19,22H,12-14,16-18H2,1-2H3,(H,30,35)(H,31,36)
• InChI Key: QZQBYYOJWMNNON-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC(=C(C=C1)N2CC3CC(C2)C4=CC=CC(=O)N4C3)NC(=O)C5=CC=C(C=C5)OC
• Molecular Formula: C29H32N4O5
• Molecular Weight: 516.6 g/mol
• CAS No.: 441047-97-8

Description

3-(4-methoxybenzamido)-N-(2-methoxyethyl)-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)benzamide is a useful research compound. Its molecular formula is C29H32N4O5 and its molecular weight is 516.598. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Modification Techniques

The synthesis of related benzamide derivatives involves intricate chemical processes aimed at exploring their potential applications in medicinal chemistry. For instance, the synthesis of 2-(4-amino-5-chloro-2-methoxybenzamido)acetic acid, a metabolite of metoclopramide, highlights the methodological approach to generating compounds with potential biological activity, which could not be detected directly in human urine but after its transformation into a corresponding methyl ester, indicating the significance of synthetic modifications for detection and analysis purposes (Maurich, De Amici, & De Micheli, 1994). Similarly, novel annulated products from aminonaphthyridinones were developed through a series of chemical reactions, showcasing the capacity to create new heterocyclic systems with potential pharmacological properties (Deady & Devine, 2006).

Potential Biological Activities

The exploration of potential biological activities of benzamide derivatives is a key area of interest. Studies have identified the neuroleptic activity of benzamide drugs, providing insights into their interaction with dopamine receptors and suggesting possible applications in treating psychosis (van de Waterbeemd & Testa, 1983). Moreover, research into the serotonin-3 (5-HT3) receptor antagonistic activity of certain benzamide derivatives has revealed structure-activity relationships crucial for the development of potent antiemetic agents (Harada et al., 1995).